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Compound of Interest

Compound Name: Sulfisozole sodium

CAS No.: 79921-43-0

Cat. No.: B3285185

Get Quote

Core Directive: The "Zero-Drain" Policy[2]
Strict Adherence Required: Under no circumstances should Sulfisozole sodium (solid or

solution) be discharged into sanitary sewer systems, drains, or surface waters.

While Sulfisozole sodium is not currently a federally P-listed or U-listed waste under the

Resource Conservation and Recovery Act (RCRA), it is a potent sulfonamide antibiotic.[1]

Discharge into water systems contributes to the proliferation of antimicrobial resistance (AMR),

a critical global health threat. Furthermore, the EPA’s "Management Standards for Hazardous

Waste Pharmaceuticals" (40 CFR Part 266 Subpart P) prohibits the sewering of hazardous

waste pharmaceuticals, a standard that should be voluntarily applied to all antibiotic waste to

ensure scientific integrity and environmental stewardship.

Immediate Action Item: Label all waste containers with "NON-RCRA PHARMACEUTICAL

WASTE – INCINERATE ONLY."

Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in safe disposal.
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Property Specification

Chemical Name Sulfisozole sodium

CAS Number 37514-39-9 (or 79921-43-0)

Molecular Formula
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Physical State Solid (Crystalline powder)

Storage Class 11 (Combustible Solids)

GHS Hazards
H315 (Skin Irritation), H319 (Eye Irritation),

H335 (Respiratory Irritation)

RCRA Status

Non-Listed (Unless characteristic).[1][2][3]

Recommended management: Hazardous

Pharmaceutical Waste

Incompatibilities

Strong oxidizers, Acids (Potential release of

toxic SO

/NO

fumes)

Disposal Decision Framework
The following logic gate ensures compliance with both federal regulations and best-practice

environmental standards.
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Waste Generation:
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FINAL DISPOSAL:
High-Temperature Incineration
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Figure 1: Logical decision tree for segregating Sulfisozole sodium waste streams.[1] Note that

regardless of the path, the endpoint is incineration.

Step-by-Step Disposal Protocol
A. Solid Waste (Powder, Spilled Material, Contaminated
PPE)

Segregation: Isolate Sulfisozole sodium waste from oxidizers and acids.[1] Do not mix with

general trash.[1][4]

Containerization: Use a High-Density Polyethylene (HDPE) wide-mouth drum or container.[1]
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Why HDPE? It offers excellent chemical resistance to sulfonamides and prevents

leaching.

Bagging: Place the waste inside a clear, leak-proof plastic bag (minimum 2 mil thickness)

before placing it in the rigid container.

Labeling: Affix a yellow "Chemical Waste" label.

Constituents: "Sulfisozole Sodium (100%)"[1]

Hazard Checkbox: "Toxic" / "Irritant"[1]

Note: "Antibiotic - Do Not Autoclave" (Autoclaving may not fully deactivate the compound

and can release fumes).[1]

B. Liquid Waste (Stock Solutions, HPLC Effluent)
Characterization: Determine if the solvent carrier is hazardous (e.g., Methanol, Acetonitrile).

If Organic Solvent: Manage as Ignitable Hazardous Waste (D001).[1]

If Aqueous:[1][4] Manage as Non-RCRA Pharmaceutical Waste.[1]

Neutralization (Avoidance): Do not attempt to neutralize or chemically deactivate the

antibiotic in the lab unless part of a validated experimental protocol. Improper treatment can

generate more toxic byproducts.[1]

Containerization: Use an amber glass or HDPE carboy.[1]

Safety: Leave 10% headspace to prevent over-pressurization.

Secondary Containment: Always store the carboy in a secondary tray capable of holding

110% of the volume.

Emergency Spill Response
In the event of a spill, rapid containment prevents environmental contamination and personnel

exposure.
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1. ALERT
Notify personnel

2. PPE UP
Nitrile gloves, N95/P100,

Goggles, Lab Coat

3. CONTAIN
Cover with absorbent pads

(Do not sweep dry dust)

4. CLEAN
Wet wipe or HEPA vac

Triple rinse area

5. DISPOSE
All materials to

Chemical Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for Sulfisozole sodium spills.

Detailed Spill Steps:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don double nitrile gloves, safety goggles, and a NIOSH-approved N95 or P100

respirator to prevent inhalation of dust (H335).[1]

Containment:

Dry Spill: Do not dry sweep.[1] Cover with a wet paper towel or absorbent pad to suppress

dust, then scoop into a waste bag. Alternatively, use a HEPA-filtered vacuum.[1]

Wet Spill: Cover with an inert absorbent (vermiculite or chemical spill pad).[1]

Decontamination: Wipe the surface with a soap and water solution. Sulfisozole sodium is

soluble in water. Do not use bleach immediately as it may react; simple surfactant cleaning is

effective for removal.

Disposal: Place all cleanup materials (pads, gloves) into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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